molecular formula C10H14N2O3 B8721390 Benzamide, 2-amino-N,5-dimethoxy-N-methyl- CAS No. 214971-09-2

Benzamide, 2-amino-N,5-dimethoxy-N-methyl-

Cat. No.: B8721390
CAS No.: 214971-09-2
M. Wt: 210.23 g/mol
InChI Key: CWLMVQZFAUWODA-UHFFFAOYSA-N
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Description

Benzamide, 2-amino-N,5-dimethoxy-N-methyl- is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, 2-amino-N,5-dimethoxy-N-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, 2-amino-N,5-dimethoxy-N-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

214971-09-2

Molecular Formula

C10H14N2O3

Molecular Weight

210.23 g/mol

IUPAC Name

2-amino-N,5-dimethoxy-N-methylbenzamide

InChI

InChI=1S/C10H14N2O3/c1-12(15-3)10(13)8-6-7(14-2)4-5-9(8)11/h4-6H,11H2,1-3H3

InChI Key

CWLMVQZFAUWODA-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=C(C=CC(=C1)OC)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a mixture of ethyl acetate (8 ml) and methanol (10 ml) was dissolved N-methyl-N-methyloxy-2-benzyloxycarbonylamino-5-methyloxy-benzamide (0.55 g). To the solution was added 10% palladium-carbon (0.1 g). The mixture was stirred for 40 minutes at ordinary temperature under atmospheric pressure in hydrogen streams. The reaction mixture was subjected to filtration, and the filtrate was concentrated under reduced pressure. From the concentrate, N-methyl-N-methyloxy 2-amino-5-methyloxy-benzamide (0.35 g) was obtained.
Name
N-methyl-N-methyloxy-2-benzyloxycarbonylamino-5-methyloxy-benzamide
Quantity
0.55 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
palladium-carbon
Quantity
0.1 g
Type
catalyst
Reaction Step Four

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